Cas no 1807188-41-5 (4-Difluoromethoxy-5-fluoro-2-formylpyridine)
4-Difluoromethoxy-5-fluoro-2-formylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-Difluoromethoxy-5-fluoro-2-formylpyridine
- 4-(Difluoromethoxy)-5-fluoropicolinaldehyde
-
- MDL: MFCD28789488
- Inchi: 1S/C7H4F3NO2/c8-5-2-11-4(3-12)1-6(5)13-7(9)10/h1-3,7H
- InChI Key: WXMDKDFXNXYNET-UHFFFAOYSA-N
- SMILES: FC1=CN=C(C=O)C=C1OC(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Topological Polar Surface Area: 39.2
4-Difluoromethoxy-5-fluoro-2-formylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 142614-1g |
4-Difluoromethoxy-5-fluoro-2-formylpyridine, 95% |
1807188-41-5 | 95% | 1g |
$4998.00 | 2023-09-07 |
4-Difluoromethoxy-5-fluoro-2-formylpyridine Related Literature
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 4-Difluoromethoxy-5-fluoro-2-formylpyridine
4-Difluoromethoxy-5-fluoro-2-formylpyridine (CAS No.1807188-41-5): A Versatile Building Block in Modern Medicinal Chemistry
4-Difluoromethoxy-5-fluoro-2-formylpyridine (CAS No.1807188-41-5) has emerged as a key structural motif in contemporary drug discovery programs, particularly in the development of small molecule therapeutics targeting kinase pathways and neurotransmitter receptor modulation. This heterocyclic compound combines the electronic properties of fluorinated substituents with the reactivity of aldehyde functional groups, enabling its use as a versatile scaffold for bioactive molecule design. Recent studies published in Journal of Medicinal Chemistry (2023) highlight its role in selective kinase inhibition, where the fluorinated oxygen atoms contribute to favorable hydrogen bonding interactions with protein targets.
The pyridine ring system in 4-Difluoromethoxy-5-fluoro-2-formylpyridine exhibits unique electronic effects that enhance its reactivity profiles in organic synthesis. Researchers at the Max Planck Institute for Chemical Ecology have demonstrated that the di-fluoromethoxy substituent (–OCHF₂) significantly improves solubility characteristics compared to monofluorinated analogs, a property that is critically important in drug absorption and metabolic stability. This structural feature also contributes to the compound's photophysical properties, making it a promising candidate for fluorescent imaging agents in biomedical applications.
Recent advances in asymmetric synthesis have expanded the utility of 4-Difluoromethoxy-5-fluoro-2-formylpyridine in targeted drug delivery systems. A 2023 study in ACS Medicinal Chemistry Letters reported the successful use of this building block in the design of prodrugs for central nervous system (CNS) disorders. The aldehyde functionality (–CHO) at the 2-position allows for selective conjugation with amino-containing biomolecules, a process that was optimized using click chemistry approaches. These modifications significantly enhanced blood-brain barrier penetration in in vitro models.
The fluorine-containing substituents in 4-Difluoromethoxy-5-fluoro-2-formylpyridine have been shown to modulate pharmacokinetic properties through hydrophobic interactions and electrostatic effects. Comparative studies published in European Journal of Medicinal Chemistry (2024) demonstrate that compounds bearing this fluorinated pyridine core exhibit improved metabolic stability in liver microsomes compared to unsubstituted analogs. This enhanced stability is attributed to the steric hindrance provided by the fluorine atoms, which reduce enzyme accessibility while maintaining bioavailability.
In the field of antiviral drug development, 4-Difluoromethoxy-5-fluoro-2-formylpyridine has shown promising activity against RNA-dependent RNA polymerases (RdRp) from flaviviruses. A 2023 study by University of Tokyo researchers demonstrated that derivatives of this compound inhibit Dengue virus replication with low micromolar potency. The electron-withdrawing effect of the fluorine atoms was found to enhance binding affinity to the active site of the viral enzyme, a finding that aligns with computational docking studies published in Journal of Molecular Graphics and Modelling.
The reactivity of the aldehyde group in 4-Difluoromethoxy-5-fluoro-2-formylpyridine has been exploited in bioconjugation strategies for targeted cancer therapies. Researchers at MIT's Koch Institute have developed antibody-drug conjugates (ADCs) using this pyridine derivative as a linker molecule. The selective oxidation of the aldehyde functionality allows for controlled release of the cytotoxic payload within tumor microenvironments, a key requirement for effective ADC performance. These studies have established the compound's versatility in precision medicine applications.
Environmental and green chemistry considerations have also been addressed in the synthesis of 4-Difluoromethoxy-5-fluoro-2-formylpyridine. A 2024 report in Green Chemistry describes a metal-free catalytic system using tertiary amines for the fluorination reaction, which reduces waste generation by over 60% compared to conventional methods. This sustainable approach not only lowers production costs but also improves scalability for large-scale pharmaceutical manufacturing.
Looking ahead, 4-Difluoromethoxy-5-fluoro-2-formylpyridine is poised to play a pivotal role in the next generation of therapeutics. Ongoing research at leading pharmaceutical companies is exploring its potential in selective estrogen receptor modulators (SERMs) and tyrosine kinase inhibitors for oncology applications. The unique combination of fluorinated substituents and aldehyde reactivity continues to expand the compound's utility in drug discovery and development, cementing its status as a cornerstone molecule in modern medicinal chemistry.
1807188-41-5 (4-Difluoromethoxy-5-fluoro-2-formylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)